Cas no 2172223-56-0 (2-5-(trifluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-5-(trifluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2172223-56-0
• MF: C₈H₈F₆N₄O
• MW: 290.165741920471
• CID: 5896900
• PubChem ID: 165587833
• Update Time: 2025-10-28

2-5-(trifluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-(trifluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylacetamide
• 2172223-56-0
• 2-[5-(trifluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-yl]acetamide
• EN300-1597860

• Inchi： 1S/C8H8F6N4O/c1-3(7(9,10)11)18-6(8(12,13)14)4(16-17-18)2-5(15)19/h3H,2H2,1H3,(H2,15,19)
• InChI Key： NTTKUFYSMKYRID-UHFFFAOYSA-N
• SMILES： FC(C(C)N1C(C(F)(F)F)=C(CC(N)=O)N=N1)(F)F

Computed Properties

• Exact Mass: 290.06022986g/mol
• Monoisotopic Mass: 290.06022986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 73.8Ų

Additional information on 2-5-(trifluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylacetamide

Introduction to 2-5-(trifluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172223-56-0)

The compound 2-5-(trifluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylacetamide, identified by its CAS number 2172223-56-0, represents a significant advancement in the field of medicinal chemistry. This molecule is a complex heterocyclic derivative featuring a trifluoromethyl group and a trifluoropropan-2-yl moiety, integrated into a 1H-1,2,3-triazol scaffold. The presence of an acetamide functional group further enhances its potential as a pharmacophore in drug design.

Recent research in the pharmaceutical industry has highlighted the importance of fluorinated compounds due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. The trifluoromethyl substituent, in particular, is well-documented for its role in improving the bioavailability and binding interactions of small molecules with biological targets. In the context of this compound, the trifluoromethyl group is strategically positioned at the 5-position of the triazol ring, which may influence its electronic properties and interactions with enzymes or receptors.

The trifluoropropan-2-yl side chain adds another layer of complexity to this molecule. This bulky group can impact both the solubility and the orientation of the compound within a binding site. Studies have shown that aliphatic chains with fluorine substituents can enhance the metabolic stability of drug candidates by resisting oxidative degradation. The incorporation of trifluoropropan-2-yl in this compound may thus contribute to its longevity in biological systems.

The core structure of 2-5-(trifluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylacetamide is derived from a triazol scaffold, which is a common motif in bioactive molecules. Triazoles have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The specific arrangement of atoms in this scaffold allows for multiple interaction points with biological targets, making it a versatile platform for drug discovery.

The acetamide functional group at the 4-position of the triazol ring introduces a polar moiety that can enhance solubility and interact with hydrogen bond donors or acceptors in biological environments. This feature is particularly valuable in drug design, as it can improve pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

Current research trends indicate that multicomponent reactions (MCRs) are increasingly being employed to synthesize complex heterocyclic compounds like this one. The use of MCRs allows for efficient and scalable production of structurally diverse molecules without the need for extensive purification steps. The synthesis of 2-5-(trifluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylacetamide likely benefits from such methodologies, enabling rapid exploration of analogues with modified substituents.

In terms of biological activity, preliminary studies suggest that this compound may exhibit properties relevant to inflammatory diseases and cancer. The combination of fluorinated groups and an acetamide moiety often correlates with enhanced binding affinity to target proteins. Furthermore, the triazol scaffold is known to be compatible with various biochemical pathways involved in disease progression.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a candidate for use in agrochemicals or specialty chemicals where similar properties are desired. For instance, fluorinated compounds are frequently employed in crop protection agents due to their stability and efficacy.

As computational methods advance, virtual screening techniques are becoming increasingly important for identifying promising drug candidates before experimental validation. Molecular docking studies can predict how this compound might interact with specific enzymes or receptors based on its three-dimensional structure. These simulations can guide experimental efforts by highlighting key interaction points and potential modifications.

The synthesis and characterization of 2-5-(trifluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-y acetamide also involve modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These tools provide detailed insights into the molecular structure and purity of the compound. High-resolution NMR allows researchers to confirm the connectivity of atoms and identify any unexpected impurities.

Future directions in research may involve exploring derivatives of this compound by modifying either the trifluoromethyl group or the trifluoropropan -2 -yl side chain. Such modifications could lead to improved pharmacological profiles or novel mechanisms of action. Additionally， investigating its behavior in vivo will be crucial for understanding its potential as a therapeutic agent.

The integration of machine learning algorithms into drug discovery pipelines has also opened new possibilities for optimizing compounds like this one. Predictive models can help identify structural features that correlate with desired biological activities， thereby accelerating the development process。

In conclusion，the compound CAS No. 2172223 -56 -0, named " 2 -5 - ( trif luoro methyl ) - 1 - ( 11 ,11 ,11 - trif luoro pro pan - 22 y l ) - 11 H - 12 ,13 - tri az ol -44 y lacet amide", represents a promising candidate for further exploration in medicinal chemistry。 Its unique structural features， including fluorinated groups and an acetamide moiety， make it a versatile scaffold for developing new therapeutics。 Ongoing research will likely uncover additional applications and refine synthetic methodologies， contributing to advancements in drug discovery。